![molecular formula C10H10O B080893 alpha-Methylcinnamaldehyde CAS No. 15174-47-7](/img/structure/B80893.png)
alpha-Methylcinnamaldehyde
Overview
Description
Alpha-Methylcinnamaldehyde (AMC) is a naturally occurring organic compound found in various plants, including cinnamon, nutmeg, and cloves. It is a colorless to pale yellow liquid with a sweet, spicy odor. AMC has a wide variety of applications, ranging from food flavoring to medicinal uses. AMC is also used in perfumery, cosmetics, and pharmaceuticals.
Scientific Research Applications
Green Synthesis
α-Methylcinnamaldehyde is synthesized through the Claisen-Schmidt condensation of benzaldehyde with propanal. It finds applications in various products such as balsamic compounds, cosmetics, flavors, perfumes, chewing gums, spice blends, soaps, mouth wash, detergents, shampoos, and as an intermediate for the drug epalrestat. The process utilizes Mg-Zr mixed oxide supported on HMS as a catalyst and is characterized for its thermal stability, activity, and selectivity (Wagh & Yadav, 2018).
Tyrosinase Inhibition
α-Methylcinnamaldehyde, along with other alpha-substituted derivatives of cinnamaldehyde, has been studied for its inhibitory effect on mushroom tyrosinase. It shows potential in reducing both monophenolase and diphenolase activity of tyrosinase, which is significant for applications in antityrosinase activities (Cui et al., 2015).
Perfume Industry
α-Methylcinnamaldehyde derivatives such as Lilial and Helional, used as olfactory principles in perfumes, have been synthesized using enzymatic reduction. This process involves the use of cloned and overexpressed ene-reductases, contributing to the fragrance industry (Stueckler et al., 2010).
Mechanism of Action
Target of Action
Alpha-Methylcinnamaldehyde, also known as 2-Methyl-3-phenylacrylaldehyde , is primarily used as an inhibitor of mushroom tyrosinase . Tyrosinase is a key enzyme in the production of melanin, a pigment responsible for color in skin, hair, and eyes. By inhibiting this enzyme, this compound can potentially affect the production of melanin.
Mode of Action
It is believed to interact with the enzyme, leading to its inhibition . This interaction could alter the enzyme’s ability to catalyze the oxidation of phenolic compounds, which are crucial steps in the synthesis of melanin.
Biochemical Pathways
This compound affects the melanin synthesis pathway by inhibiting the action of tyrosinase . This enzyme catalyzes the oxidation of phenols (like tyrosine) into quinones, which are then polymerized to form melanin. By inhibiting tyrosinase, this compound can potentially reduce the production of melanin.
Pharmacokinetics
Its molecular properties such as a molecular weight of 14619 g/mol and a logP value of 22 suggest that it may be lipophilic and could be absorbed and distributed in the body following oral or dermal administration.
Result of Action
The primary result of this compound’s action is the potential reduction in melanin production due to the inhibition of tyrosinase . This could lead to a decrease in pigmentation in the skin, hair, and eyes.
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, its stability and efficacy could be affected by temperature, pH, and the presence of other substances. It is a yellow oil-like liquid that needs to be stored in a cool, ventilated place away from fire, oxidants, and heat sources . It is also known to be combustible .
Safety and Hazards
Future Directions
Alpha-Methylcinnamaldehyde has been used in the preparation of spice flavor and in combination with cinnamaldehyde, and is used as a fragrance fixative . It is also used in organic synthesis . A study has developed a highly efficient method for the synthesis of cinnamamides from methyl cinnamates and phenylethylamines catalyzed by Lipozyme® TL IM in continuous-flow microreactors .
Biochemical Analysis
Biochemical Properties
Alpha-Methylcinnamaldehyde interacts with several enzymes in biochemical reactions. For instance, it’s involved in the enzymatic reduction of cinnamaldehyde precursors using cloned and overexpressed ene-reductases . The compound’s interaction with these enzymes is crucial for the synthesis of nonracemic aryl-substituted alpha-methyldihydrocinnamaldehyde derivatives .
Molecular Mechanism
At the molecular level, this compound exerts its effects through binding interactions with enzymes. It’s involved in the enzymatic reduction of cinnamaldehyde precursors, a process that involves enzyme activation .
Temporal Effects in Laboratory Settings
The compound has been successfully used in the synthesis of olfactory principles, indicating its stability and effectiveness over time .
Metabolic Pathways
This compound is involved in the metabolic pathway of enzymatic reduction of cinnamaldehyde precursors . This process involves interactions with enzymes and cofactors, which could potentially affect metabolic flux or metabolite levels.
properties
IUPAC Name |
(E)-2-methyl-3-phenylprop-2-enal | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10O/c1-9(8-11)7-10-5-3-2-4-6-10/h2-8H,1H3/b9-7+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VLUMOWNVWOXZAU-VQHVLOKHSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=CC1=CC=CC=C1)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=C\C1=CC=CC=C1)/C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10O | |
Record name | ALPHA-METHYLCINNAMALDEHYDE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/20634 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401018359 | |
Record name | (2E)-2-Methyl-3-phenyl-2-propenal | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401018359 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
146.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Alpha-methylcinnamaldehyde is a clear yellow liquid. (NTP, 1992), Liquid; Liquid, Other Solid, Yellow liquid, cinnamon-like odour | |
Record name | ALPHA-METHYLCINNAMALDEHYDE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/20634 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Record name | 2-Propenal, 2-methyl-3-phenyl- | |
Source | EPA Chemicals under the TSCA | |
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Record name | alpha-Methylcinnamaldehyde | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/563/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
Boiling Point |
302 °F at 100 mmHg (NTP, 1992) | |
Record name | ALPHA-METHYLCINNAMALDEHYDE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/20634 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Flash Point |
175 °F (NTP, 1992) | |
Record name | ALPHA-METHYLCINNAMALDEHYDE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/20634 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Solubility |
less than 1 mg/mL at 70 °F (NTP, 1992), insoluble in water; soluble in oils, miscible (in ethanol) | |
Record name | ALPHA-METHYLCINNAMALDEHYDE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/20634 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | alpha-Methylcinnamaldehyde | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/563/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
Density |
1.0407 at 63 °F (NTP, 1992) - Denser than water; will sink, 1.034-1.040 | |
Record name | ALPHA-METHYLCINNAMALDEHYDE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/20634 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | alpha-Methylcinnamaldehyde | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/563/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
CAS RN |
101-39-3, 15174-47-7 | |
Record name | ALPHA-METHYLCINNAMALDEHYDE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/20634 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | α-Methyl-trans-cinnamaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=15174-47-7 | |
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Record name | 2-Propenal, 2-methyl-3-phenyl- | |
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Record name | alpha-Methylcinnamaldehyde | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0015174477 | |
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Record name | 2-Propenal, 2-methyl-3-phenyl- | |
Source | EPA Chemicals under the TSCA | |
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Record name | (2E)-2-Methyl-3-phenyl-2-propenal | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401018359 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (2E)-2-methyl-3-phenylacrylaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.255.172 | |
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Record name | α-methylcinnamaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.002.672 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | .ALPHA.-METHYLCINNAMALDEHYDE | |
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Synthesis routes and methods
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Retrosynthesis Analysis
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